6-fluoro-N-(furan-2-ylmethyl)-4-hydroxyquinoline-3-carboxamide

• IUPAC Name: 6-fluoro-N-(furan-2-ylmethyl)-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C15H11FN2O3/c16-9-3-4-13-11(6-9)14(19)12(8-17-13)15(20)18-7-10-2-1-5-21-10/h1-6,8H,7H2,(H,17,19)(H,18,20)
• InChI Key: VQVKWJZPELGYOX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C2=CNC3=C(C2=O)C=C(C=C3)F
• Molecular Formula: C15H11FN2O3
• Molecular Weight: 286.26 g/mol

Description

6-fluoro-N-(furan-2-ylmethyl)-4-hydroxyquinoline-3-carboxamide is a synthetic compound that belongs to the class of fluoroquinolone antibiotics. The compound has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Patel and Patel (2010) describes the synthesis of fluoroquinolone-based 4-thiazolidinones from a lead molecule related to 6-fluoro-N-(furan-2-ylmethyl)-4-hydroxyquinoline-3-carboxamide, showing antifungal and antibacterial activities. This research illustrates the potential of fluoroquinolone derivatives in developing new antimicrobial agents (Patel & Patel, 2010).

Antifungal Activity

Xu et al. (2007) synthesized novel s-substituted 6-fluoro-4-alkyl(aryl)thioquinazoline derivatives and evaluated their antifungal activity. Their findings show significant antifungal properties, particularly against Fusarium oxysporum, highlighting the role of such compounds in addressing fungal infections (Xu et al., 2007).

Analgesic Activity Enhancement

Research on bioisosteric replacements to enhance analgesic properties of related compounds was conducted by Ukrainets et al. (2016), showing that modifying the benzyl fragment with isosteric heterocycles can lead to increased analgesic activity. This study provides insights into the structural modifications that could potentially enhance the therapeutic properties of similar compounds (Ukrainets, Mospanova, & Davidenko, 2016).

Anti-Tumor and Antiplasmodial Activities

Hochegger et al. (2019) explored the synthesis and structure-activity relationships of new 6-fluoroquinoline derivatives, showing antiplasmodial activity against Plasmodium falciparum strains. This research underlines the potential of 6-fluoroquinoline derivatives in developing treatments for malaria (Hochegger et al., 2019).